Cas no 2144294-67-5 (2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol)

• Product Name: 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol
• CAS No: 2144294-67-5
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6141228
• PubChem ID: 165608390
• Update Time: 2025-07-21

2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol
• EN300-1634331
• 2144294-67-5

• Inchi： 1S/C8H10ClNO2/c1-12-8-7(9)6(3-5-11)2-4-10-8/h2,4,11H,3,5H2,1H3
• InChI Key： ASGVZWUWTSLWDK-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1CCO)OC

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol

Introduction to 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol (CAS No. 2144294-67-5)

2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2144294-67-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol, particularly the presence of a chloro substituent at the 3-position and a methoxy group at the 2-position of the pyridine ring, contribute to its unique chemical properties and biological interactions.

The compound’s molecular structure, characterized by an ethanol side chain attached to the pyridine core, makes it a versatile scaffold for further chemical modifications and derivatization. Such structural flexibility is highly valued in drug discovery, as it allows for the optimization of pharmacokinetic and pharmacodynamic profiles. The pyridine ring itself is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors.

In recent years, 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol has been studied for its potential role in developing novel therapeutic agents. Specifically, its derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The chloro and methoxy substituents on the pyridine ring are known to modulate electronic and steric properties, influencing both binding affinity and metabolic stability. This makes 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol a promising candidate for further investigation in drug design.

One of the most intriguing aspects of this compound is its interaction with biological targets. Studies have suggested that the pyridine moiety can engage with proteins and enzymes through hydrogen bonding and hydrophobic interactions. The presence of the chloro group at the 3-position enhances binding affinity by forming additional non-covalent interactions with biological targets. Meanwhile, the methoxy group at the 2-position provides a further layer of structural diversity, allowing for fine-tuning of biological activity.

The synthesis of 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Typically, it starts with the functionalization of a pyridine precursor followed by selective chlorination and methylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent research has highlighted the importance of 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol in developing next-generation therapeutics. For instance, studies have demonstrated its potential as a lead compound in designing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify its structure allows researchers to fine-tune its activity against specific kinases while minimizing off-target effects. This flexibility is a testament to the compound’s significance in medicinal chemistry.

The pharmacokinetic properties of 2-(3-chloro-2-methoxypyridin-4-yl)ethan-1-ol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to unravel these aspects, providing insights into its bioavailability and metabolic pathways. Such information is vital for designing clinical trials and ensuring that the compound behaves predictably in humans.

Moreover, computational methods have played a crucial role in studying 2-(3-chloro-2-methoxypyridin-4-ylenthanenol) (CAS No. 2144294–67–5). Molecular docking simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations help researchers identify key binding residues and design analogs with enhanced activity or selectivity. The integration of computational chemistry with experimental techniques has accelerated the drug discovery process significantly.

The future prospects of 2-(3-chloro–{methoxy}py{r}idin–{4}-y{l}){e}than–{1}-ol are promising given its unique structural features and biological potential. Ongoing research aims to explore new derivatives that may exhibit improved efficacy and reduced side effects compared to existing therapies. Collaborative efforts between academia and industry are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion,(cas no2144294675) represents a significant advancement in pharmaceutical chemistry,(product name: 2-(3-chloro--{methoxy}py--{r}idin--{4}-y{l})--{e}than--{1}-ol) has demonstrated considerable promise as a therapeutic agent,(keyword:cas no2144294675) will continue to be a focal point in drug discovery efforts,(keyword:product name: 2-(3-chloromethylpyridine)) underscores its importance in modern medicine,(keyword:keyword:cas no2144294675) highlights its potential as a lead compound,(keyword:product name: 2-(3-chloromethylpyridine)) will undoubtedly shape future therapeutic strategies,(keyword:cas no2144294675) exemplifies how structural diversity can lead to novel therapeutics,(keyword:product name: 2-(3-chloromethylpyridine)) remains a cornerstone in pharmaceutical innovation.